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Introduction

Cyclohexanediaminetetraacetic acid (CDTA), also known as (1,2-
Cyclohexylenedinitrilo)tetraacetic acid, is a powerful aminopolycarboxylic acid and a robust
chelating agent. Structurally similar to the more widely known Ethylenediaminetetraacetic acid
(EDTA), CDTA features a cyclohexane ring backbone which imparts greater lipophilicity and
pre-organizes the molecule for metal binding. This structural feature results in the formation of
more stable metal complexes compared to EDTA.[1]

CDTA is a hexadentate ligand, meaning it can form six bonds with a single metal ion,
sequestering it within a stable, water-soluble complex. This property makes it invaluable in a
wide array of applications, including analytical chemistry for the determination of metal ions,
industrial processes for metal ion control, and in biomedical research for mitigating heavy metal
toxicity.[2][3]

Chemical and Physical Properties

CDTA is typically available as a white to off-white crystalline powder. Its properties are
summarized in the tables below.

General Properties
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Property Value Reference
Chemical Formula C14H22N20s [4]
Molecular Weight 346.33 g/mol [4]
482-54-2 (Anhydrous) 13291-
CAS Number 61-7 (trans-isomer) 125572- [4115][6]
95-4 (Monohydrate)
Appearance White to off-white solid/powder  [5]
CDTA, CyDTA, (1,2-
Synonyms Cyclohexylenedinitrilo)tetraace  [4][7]
tic acid, Complexon IV
Physical and Chemical Constants
Property Value Reference
Melting Point 213-216 °C (decomposes) [5]
Boiling Point ~670.8 °C (Predicted) [5]
Density ~1.48 g/cm3 (Predicted) [5]

Water Solubility

Slightly soluble; 425.4 g/L at
25°C (predicted)

[5]i8]

Organic Solvent Solubility

Insoluble in most common
organic solvents. Soluble in 1N
sodium hydroxide and alkali

solutions.

[8]

pKa Values

pKal: 1.78 (Predicted), pKa2:
2.53, pKa3: 3.66, pKa4: 6.07,
pKab: 9.68

[9]

Chelation Properties and Stability Constants

The primary function of CDTA is its ability to form stable, 1:1 complexes with a vast range of

metal ions. The stability of these complexes is quantified by the stability constant (K) or, more
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commonly, its logarithm (log K). A higher log K value indicates a more stable complex. The pre-
organized structure of CDTA, due to its cyclohexane backbone, leads to generally higher
stability constants than EDTA for many metal ions.

Metal lon log K (CDTA) log K (EDTA)
AR+ 17.6 16.4
Caz* 12.5 10.65
Cdz+ 194 16.5
Co?* 18.9 16.45
Cuz* 21.3 18.78
Fe2* 16.2 14.30
Fes+ 29.3 25.1
Mg2* 10.3 8.79
Mn2+ 16.7 13.89
Ni2+ 194 18.4
Pb2+ 19.7 18.0
Zn2+ 18.7 16.5
Zra+ 29.6 27.9

Note: Stability constants can vary with experimental conditions such as temperature and ionic
strength. The values presented are representative.[10][11][12]

Synthesis of CDTA

The synthesis of CDTA is typically achieved through the carboxymethylation of 1,2-
diaminocyclohexane. A common laboratory and industrial method involves the reaction of 1,2-
diaminocyclohexane with chloroacetic acid under alkaline conditions.

Optimized Synthesis Protocol
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An optimized synthesis involves a molar ratio of 1:6 for 1,2-diaminocyclohexane to chloroacetic
acid. The reaction is maintained at a temperature of 50°C for 7 hours. This method is noted for
its mild reaction conditions and relatively low cost.[13]

Below is a diagram illustrating the general synthesis workflow.

General Synthesis Workflow for CDTA
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General Synthesis Workflow for CDTA

Experimental Protocols

CDTA's strong chelating ability is harnessed in various quantitative analytical methods, such as
complexometric titrations.

Protocol: Determination of Metal lon Concentration by
Complexometric Titration

This protocol outlines a general procedure for determining the concentration of a metal ion
(e.g., Caz*, Mg?*, Zn2*) in an aqueous sample using a standardized CDTA solution.

Materials:
o Standardized CDTA solution (e.g., 0.01 M)

e Aqueous sample containing the metal ion of interest
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e Appropriate buffer solution to maintain a constant pH (e.g., Ammonia-Ammonium Chloride
buffer for pH 10)

» Metallochromic indicator (e.g., Eriochrome Black T for Mg2+*/Zn?*, Calmagite for Ca?*)
o Burette, flasks, and standard laboratory glassware
Methodology:

o Sample Preparation: Pipette a known volume of the aqueous sample into an Erlenmeyer
flask.

o Dilution: Add deionized water to ensure sufficient volume for observation.

» Buffering: Add a sufficient amount of the buffer solution to bring the sample to the optimal pH
for the indicator and metal-CDTA complex formation.

« Indicator Addition: Add a few drops of the appropriate metallochromic indicator. The solution
will turn the color of the metal-indicator complex.

« Titration: Titrate the sample with the standardized CDTA solution from a burette. The CDTA
will first react with any free metal ions and then begin to displace the metal from the metal-
indicator complex.

o Endpoint Determination: The endpoint is reached when the solution changes color, indicating
that all the metal has been complexed by the CDTA. The color change will be from the metal-
indicator complex color to the free indicator color.

o Calculation: The concentration of the metal ion in the sample is calculated based on the
volume of CDTA solution used, its concentration, and the initial volume of the sample.

The workflow for this titration is visualized below.
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Complexometric Titration Workflow
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Complexometric Titration Workflow
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Biological Activity and Mechanism of Action

CDTA is an effective antagonist for heavy metal poisoning, including zinc, lead, and
manganese.[14] Its mechanism of action in detoxification is primarily through chelation.

Mechanism of Heavy Metal Detoxification

Heavy metal ions like Cadmium (Cd?*), Lead (Pb2*), and Manganese (Mn2*) can be highly
toxic. They exert their toxicity through mechanisms such as inducing oxidative stress,
disrupting essential enzyme functions by displacing native metal cofactors, and interfering with

cellular signaling pathways.[15]

CDTA, when administered, circulates in the body and binds to these toxic metal ions. The
resulting metal-CDTA complex is stable, water-soluble, and can be efficiently excreted from the
body, primarily via the kidneys. This process reduces the concentration of free toxic metal ions
in tissues and the bloodstream, thereby mitigating their harmful effects.[16][17]

The logical relationship for this detoxification process is shown below.
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Logical Pathway of CDTA in Metal Detoxification
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Logical Pathway of CDTA in Metal Detoxification

Toxicology and Safety

While CDTA is a valuable therapeutic and research tool, it is not without toxicological
considerations. High doses can lead to adverse effects, and its powerful chelating action can
also deplete essential minerals from the body.

Acute Toxicity Data
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Test Route Species Dose (LDso) Reference
LDso Oral Rat 262 mg/kg [18]

LDso Dermal Guinea Pig 193 mg/kg [18]

LDso Intraperitoneal Rat 413 mg/kg [4]

A study on developmental toxicity in mice identified a No Observable Adverse Effect Level
(NOAEL) for maternal and developmental toxicity at 540 mg/kg/day when administered
intraperitoneally. Doses of 1080 mg/kg/day resulted in significant maternal and fetal toxicity.[14]

Safety Precautions:
e Handle CDTA in a well-ventilated area.[19]

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and lab coats.[1][6]

» Avoid breathing dust.[6]
o Causes skin and serious eye irritation. In case of contact, rinse thoroughly with water.[1][6]
e Itis harmful if swallowed and can be toxic in contact with skin.[18][20]

o Always consult the material safety data sheet (MSDS) before use.[18][19][20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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